Cas no 81047-99-6 (2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro-)
2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro- is a synthetic compound with potential applications in organic synthesis. It features a benzimidazole core with a hydroxypropoxy substituent, offering versatile reactivity for forming various chemical bonds. This compound exhibits high purity and stability, making it suitable for research and development in pharmaceuticals and materials science.
![2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro- structure](https://www.kuujia.com/scimg/cas/81047-99-6x500.png)
81047-99-6 structure
Product name:2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro-
2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro-
- 4-[3-(tert-butylamino)-2-hydroxypropoxy]-1,3-dihydrobenzimidazol-2-one
- CGP 12177 HYDROCHLORIDE
- Tbhpbo
- CGP 12177
- 4-(3-(TERT-BUTYLAMINO)-2-HYDROXYPROPOXY)-1,3-DIHYDROBENZIMIDAZOL-2-ONE
- 4-(3-tert-Butylamino-2-hydroxypropoxy)benzimidazol-2-one
- (+/-)-CGP-12177A hydrochloride
- CGP12177
- CCG-204467
- Cgp-12177
- CGP-12177A hydrochloride
- NCGC00015184-04
- NCGC00015184-05
- CGP12177A
- SpecPlus_000776
- NCGC00025024-03
- KBio2_007574
- Lopac0_000372
- FT-0708718
- NCGC00025024-02
- DivK1c_006872
- KBioSS_002444
- SCHEMBL2016211
- [3H]CGP 12177
- CGP-12177, (+/-)-
- BRD-A34706053-003-01-9
- 2H-Benzimidazol-2-one, 4-(3-((1,1-dimethylethyl)amino)-2-hydroxypropoxy)-1,3-dihydro-
- Cgp 12177A
- UNII-R89UMZ82MJ
- NCGC00015184-08
- 4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro-2h-benzimidazol-2-one
- [3H]CGP12177
- CHEMBL420746
- [3H]-CGP12177
- 81047-99-6
- R89UMZ82MJ
- GTPL532
- 2H-Benzimidazol-2-one, 4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro-
- GTPL5387
- DTXSID901001733
- SDCCGSBI-0050360.P003
- BDBM50027879
- Spectrum_001907
- BDBM25747
- KBio1_001816
- CHEBI:73288
- NCGC00015184-03
- KBio2_005006
- L000166
- KBioGR_001194
- 4-[3-(tert-butylamino)-2-hydroxypropoxy]-2,3-dihydro-1H-1,3-benzodiazol-2-one
- 4-[3-(tert-butylamino)-2-hydroxypropoxy]-1,3-dihydro-2H-benzimidazol-2-one
- KBio2_002438
- 7-[3-(tert-Butylamino)-2-hydroxypropoxy]-1H-benzimidazol-2-ol
- Q27075889
- (+/-)-CGP-12177
- 4-[3-(tert-butylamino)-2-hydroxypropoxy]-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride
- Spectrum4_000777
- BRD-A40084411-003-07-7
-
- Inchi: InChI=1S/C14H21N3O3/c1-14(2,3)15-7-9(18)8-20-11-6-4-5-10-12(11)17-13(19)16-10/h4-6,9,15,18H,7-8H2,1-3H3,(H2,16,17,19)
- InChI Key: UMQUQWCJKFOUGV-UHFFFAOYSA-N
- SMILES: CC(C)(C)NCC(COC1=CC=CC2=C1NC(=O)N2)O
Computed Properties
- Exact Mass: 279.15800
- Monoisotopic Mass: 279.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 82.6A^2
- XLogP3: 0.5
- Tautomer Count: 3
Experimental Properties
- Color/Form: White solid
- Density: 1.179
- Boiling Point: 376.3°C at 760 mmHg
- Flash Point: 181.4°C
- Refractive Index: 1.55
- Solubility: DMSO: >10 mg/mL
- PSA: 90.14000
- LogP: 1.37490
- Solubility: Dimethyl sulfoxide: >10 mg/ml
2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro- Security Information
- WGK Germany:3
2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-203878-10mg |
CGP 12177 hydrochloride, |
81047-99-6 | 10mg |
¥639.00 | 2023-09-05 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-203878A-50 mg |
CGP 12177 hydrochloride, |
81047-99-6 | 50mg |
¥2,068.00 | 2023-07-10 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-203878-10 mg |
CGP 12177 hydrochloride, |
81047-99-6 | 10mg |
¥639.00 | 2023-07-10 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-203878A-50mg |
CGP 12177 hydrochloride, |
81047-99-6 | 50mg |
¥2068.00 | 2023-09-05 |
2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro- Related Literature
-
Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
-
Xianquan Zhuang Environ. Sci.: Water Res. Technol., 2021,7, 789-796
-
Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
-
Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
-
Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
81047-99-6 (2H-Benzimidazol-2-one,4-[3-[(1,1-dimethylethyl)amino]-2-hydroxypropoxy]-1,3-dihydro-) Related Products
- 219680-11-2(Zabofloxacin)
- 1245808-26-7(4-chloro-1-cyclopentyl-1H-pyrazole-5-sulfonyl chloride)
- 2228813-60-1(2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopropane-1-carboxylic acid)
- 877383-14-7(3-Chloro-4-(methylthio)phenylboronic Acid)
- 1431329-70-2(2-Chloro-5-(pentafluorosulfur)benzoic acid)
- 1706435-59-7(6-methyl-4-(piperidin-3-yloxy)-2H-pyran-2-one)
- 444070-44-4(3-[3-Bromo-4-[(2-chlorophenyl)methoxy]-5-ethoxyphenyl]-2-cyano-2-propenamide)
- 2680871-77-4((9H-fluoren-9-yl)methyl 3-ethenyl-3-(hydroxymethyl)morpholine-4-carboxylate)
- 1820648-21-2(3-Amino-3-[2,4-bis(benzyloxy)phenyl]propanoic Acid)
- 2034450-50-3(N-[1-(2,3-dihydro-1-benzofuran-5-yl)propan-2-yl]-2,5-dimethylbenzene-1-sulfonamide)
Recommended suppliers
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

atkchemica
Gold Member
CN Supplier
Reagent
